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Abstract

The naturally occurring tripeptide Glycyl-L-Histidyl-L-Lysine (GHK) and its copper complex
(GHK-Cu) have garnered significant scientific attention for their diverse and potent regenerative
and protective properties. First identified in human plasma in 1973, GHK levels have been
shown to decline with age, correlating with a diminished capacity for tissue repair and
regeneration.[1][2] This technical guide provides an in-depth review of the biochemical and
physiological actions of GHK, with a particular focus on GHK-Cu. It summarizes key
guantitative data, details relevant experimental methodologies, and visualizes the primary
signaling pathways influenced by this remarkable peptide. The information presented herein is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in the development of novel therapeutics based on GHK's multifaceted biological activities.

Introduction

GHK (Glycyl-L-Histidyl-L-Lysine) is a small peptide with a strong affinity for copper(ll) ions,
readily forming the GHK-Cu complex.[1][3] It is naturally present in human plasma, saliva, and
urine.[1][4] The concentration of GHK in plasma is approximately 200 ng/mL at age 20,
decreasing to around 80 ng/mL by the age of 60.[1] This age-related decline has prompted
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extensive research into the potential of exogenous GHK-Cu to counteract age-related
degeneration and promote tissue repair.

GHK-Cu exhibits a wide range of physiological effects, including the stimulation of wound
healing, anti-inflammatory actions, antioxidant activity, and the promotion of skin and hair
regeneration.[4][5] More recent research has unveiled its ability to modulate the expression of a
large number of human genes, essentially resetting the cellular genetic signature to a healthier
state.[6][7] These pleiotropic effects make GHK-Cu a compelling candidate for therapeutic
development in various fields, from dermatology and regenerative medicine to neurology and
oncology.

Biochemical and Physicochemical Properties

The GHK peptide has a molecular weight of 340.38 g/mol .[1] Its structure, particularly the
imidazole and amino groups of the histidine and glycine residues, allows for the chelation of
copper (1) ions, forming a stable complex.[8] This copper-binding ability is crucial for many of
its biological activities, as copper is an essential cofactor for numerous enzymes involved in
processes like collagen synthesis and antioxidant defense.[3]

Physiological Actions of GHK-Cu

The physiological actions of GHK-Cu are extensive and well-documented across in vitro,
animal, and human studies. These actions are mediated through its influence on various
cellular processes and signaling pathways.

Wound Healing and Tissue Regeneration

GHK-Cu is a potent wound-healing agent, accelerating the repair of various tissues, including
skin, bone, and the gastrointestinal tract.[8][9] Its pro-healing effects are attributed to several
mechanisms:

» Stimulation of Extracellular Matrix (ECM) Synthesis: GHK-Cu significantly increases the
production of key ECM components such as collagen (Types | and Ill), elastin,
proteoglycans, and glycosaminoglycans.[1][10] This leads to improved tissue strength and
elasticity.
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» Modulation of Metalloproteinases (MMPs) and their Inhibitors (TIMPs): GHK-Cu helps to
remodel wounded tissue by regulating the activity of MMPs, which are responsible for
breaking down the ECM, and their inhibitors, TIMPs.[10] This balanced regulation prevents
excessive scarring and promotes organized tissue regeneration.

e Angiogenesis: The peptide promotes the formation of new blood vessels, a critical process
for supplying nutrients and oxygen to the healing tissue.

o Chemoattraction of Immune and Repair Cells: GHK-Cu attracts immune cells, such as
macrophages and mast cells, to the site of injury, which are essential for clearing debris and
initiating the repair process.[1][4]

Anti-Inflammatory and Antioxidant Effects

GHK-Cu exhibits significant anti-inflammatory and antioxidant properties. It can:

Reduce Pro-inflammatory Cytokines: GHK-Cu has been shown to decrease the levels of pro-
inflammatory cytokines like TNF-a and IL-6.[2][4]

e Modulate NF-kB Activity: It can suppress the activity of the transcription factor NF-kB, a key
regulator of the inflammatory response.[10]

e Scavenge Free Radicals: The peptide can directly neutralize harmful free radicals and
protect cells from oxidative damage.[10]

 Increase Antioxidant Enzyme Activity: GHK-Cu can boost the levels of endogenous
antioxidant enzymes, such as superoxide dismutase (SOD).[11]

Gene Expression Modulation

One of the most profound actions of GHK is its ability to modulate the expression of a large
number of human genes. Studies using microarray analysis have shown that GHK can alter the
expression of over 4,000 genes, representing approximately 31.2% of the expressed human
genome.[12][13] This includes:

o Upregulation of Repair and Regeneration Genes: GHK stimulates the expression of genes
involved in DNA repair, tissue remodeling, and cell adhesion.[8][12]
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o Downregulation of Pro-inflammatory and Pro-fibrotic Genes: It can suppress the expression
of genes associated with inflammation and excessive scar formation.[8]

» Reversal of Pathological Gene Expression: In disease models, such as metastatic colon
cancer and COPD, GHK has been shown to reverse the pathological gene expression
signature towards a healthier state.[14][15]

Effects on Skin and Hair

GHK-Cu is widely used in cosmetic and dermatological applications due to its beneficial effects
on skin and hair. Clinical studies have demonstrated its ability to:

e Improve skin firmness, elasticity, and clarity.[5]
e Reduce fine lines and wrinkles.[5]
 Increase skin density and thickness.[5]

e Promote hair growth and increase hair follicle size.[5][16]

Neurological and Other Systemic Effects

Emerging research suggests that GHK may also have positive effects on the nervous system,
including promoting nerve outgrowth and potentially possessing anti-anxiety and anti-pain
properties.[5][7] Furthermore, studies have indicated its potential in cancer research, where it
may inhibit the growth of certain cancer cells.[13]

Quantitative Data Summary

The following tables summarize the quantitative effects of GHK-Cu from various studies.

Table 1: Effects of GHK-Cu on Extracellular Matrix Components and Skin Properties
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Concentration/

Parameter Effect . Study Type Reference(s)
Duration
Collagen In vitro (Dermal
_ 1 70-140% 1-10 uM ) [8]
Production Fibroblasts)
Collagen 1 in 70% of 1 month topical Human Clinical ]
Production subjects application Trial
Elastin 0.01-100 nM /96  In vitro (Dermal
] 1 ~30% _ [17]
Production hours Fibroblasts)
) 1 31.6% (vs. 8 weeks topical Human Clinical
Wrinkle Volume ) o )
Matrixyl® 3000) application Trial
) 1 55.8% (vs. 8 weeks topical Human Clinical
Wrinkle Volume o )
control) application Trial
) 1 32.8% (vs. 8 weeks topical Human Clinical
Wrinkle Depth o )
control) application Trial
o 0.05% serum / Human Clinical
Skin Firmness 1 22% ) [18]
12 weeks Trial
] ) 0.05% serum / Human Clinical
Fine Lines 1 16% ) [18]
12 weeks Trial
Subdermal 3 months topical Human Clinical

Collagen Density

1 28% (average)

application

Trial

Subdermal

Collagen Density

1 51% (top
quartile)

3 months topical

application

Human Clinical

Trial

Table 2: Effects of GHK-Cu on Gene Expression and Cellular Regulation
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Concentration/

Parameter Effect . Study Type Reference(s)
Duration
Gene Expression  Influences - In vitro
) Not specified ) [8]
Modulation >4,000 genes (Microarray)
Reverses .
) ) In silico
Metastatic Colon  expression of B o
Not specified (Connectivity [12]
Cancer Genes 70% of 54 over-
Map)
expressed genes
47 genes -
] ] In silico
DNA Repair stimulated, 5 N o
Not specified (Connectivity [12]
Genes genes
Map)
suppressed
Ubiquitin- 41 genes In silico
Proteasome stimulated, 1 Not specified (Connectivity [13]
System Genes gene suppressed Map)
MMP-1 In vitro (QPCR,
) | 40-60% 1-5 uM [8]
Expression Western Blot)
TIMP-1 mRNA In vitro (Dermal
) 1 ~25% 2 uM _ [8]
Expression Fibroblasts)
In vitro (Rat
Decorin mRNA 1 302% 1 nM wound [12]
chambers)

Table 3: Anti-Inflammatory and Antioxidant Effects of GHK-Cu
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Concentration/

Parameter Effect . Study Type Reference(s)
Duration
TNF-a and IL-6 - Animal and In
l Not specified ) [2][9]
Levels vitro
Neutrophil & )
48-72 hours Animal Wound
Macrophage 1 30-50% o [8]
o post-injury Models
Infiltration
Superoxide
Dismutase ] ] In vitro (EPR
) ~1,200 units/mg Not applicable [8]
(SOD)-like Spectroscopy)
Activity
Iron Release - ]
L 87% Not specified In vitro

from Ferritin

Signaling Pathways

GHK-Cu exerts its effects by modulating several key signaling pathways. The following

diagrams illustrate some of the known interactions.

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.bdbiosciences.com/en-eu/resources/protocols/cytokine-elisa
https://pubmed.ncbi.nlm.nih.gov/23744835/
http://www.bowdish.ca/lab/wp-content/uploads/2016/05/cytokine-ELISA.pdf
http://www.bowdish.ca/lab/wp-content/uploads/2016/05/cytokine-ELISA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Nucleus
Enhances Receptor

o2 | Expression & Sensitivity TGF-p Receptor Phosphorylation »| swapzs |_Forms Complex S Gene Expression
(Collagen, Fibronectin, etc.)

Y

/’—__-\\
’ A\
I Nucleus )
N 7/

. -

Release of GHK
(from ECM proteins)

‘/I nflammatory Pha;e/ / v \gi)liferative Phase \ }er.qideling Phase
IrlTI:j:;ig:” 1 Pro-inflammatory 1 Antioxidant Fibroblast Angiogenesis 1 ECM Synthesis Modulation of
(Macrophages, Mast Cells) Cytokines (TNF-a, IL-6) Enzymes (SOD) Proliferation (New Blood Vessels) (Collagen, Elastin) MMP/TIMP Balance
\
Organized Tissue
Remodeling

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1322690?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Tripeptide GHK: A Comprehensive Technical Guide
to its Biochemical and Physiological Actions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1322690#biochemical-and-physiological-actions-
of-ghk-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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